Neutral metallacyclic rotors†
Chemical Communications Pub Date: 2009-05-19 DOI: 10.1039/B901535C
Abstract
A prototype of a neutral Re-based metallacyclic rotor, assembled in a one-step process, possesses a para-phenylene rotor that rotates in solution with respect to the stator.
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Journal Nameļ¼Chemical Communications
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